Cas no 2172131-82-5 (3-2-methyl-4-(trifluoromethoxy)phenylbenzaldehyde)

• Product Name: 3-2-methyl-4-(trifluoromethoxy)phenylbenzaldehyde
• CAS No: 2172131-82-5
• MF: C₁₅H₁₁F₃O₂
• MW: 280.241854906082
• CID: 5978881
• PubChem ID: 165531373
• Update Time: 2025-10-30

3-2-methyl-4-(trifluoromethoxy)phenylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxaldehyde
• 3-2-methyl-4-(trifluoromethoxy)phenylbenzaldehyde
• EN300-1586448
• 2172131-82-5
• 3-[2-methyl-4-(trifluoromethoxy)phenyl]benzaldehyde

• Inchi： 1S/C15H11F3O2/c1-10-7-13(20-15(16,17)18)5-6-14(10)12-4-2-3-11(8-12)9-19/h2-9H,1H3
• InChI Key： SYXAGTDBXSGEFO-UHFFFAOYSA-N
• SMILES： CC1C=C(C=CC=1C1C=CC=C(C=1)C=O)OC(F)(F)F

Computed Properties

• Exact Mass: 280.07111408g/mol
• Monoisotopic Mass: 280.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-2-methyl-4-(trifluoromethoxy)phenylbenzaldehyde

Introduction to 3-2-methyl-4-(trifluoromethoxy)phenylbenzaldehyde (CAS No. 2172131-82-5) and Its Emerging Applications in Chemical Biology

3-2-methyl-4-(trifluoromethoxy)phenylbenzaldehyde, identified by the chemical abstracts service number 2172131-82-5, is a structurally intriguing aromatic aldehyde that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound, characterized by a benzaldehyde core substituted with a 2-methylphenyl group at the 3-position and a 4-(trifluoromethoxy)phenyl group at the 4-position, exhibits a combination of electronic and steric properties that make it a promising candidate for various biological assays and drug discovery programs.

The presence of a trifluoromethoxy group at the para position introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This feature is particularly valuable in medicinal chemistry, where such modifications are often employed to enhance metabolic stability, solubility, and target interactions. The 2-methylphenyl substituent further contributes to the molecular complexity, potentially influencing both hydrophobicity and electronic distribution across the aromatic system.

Recent studies have highlighted the utility of 3-2-methyl-4-(trifluoromethoxy)phenylbenzaldehyde in the development of novel bioactive molecules. Its aldehyde functionality serves as a versatile handle for further derivatization, enabling the synthesis of heterocyclic compounds, Schiff bases, and other pharmacologically relevant scaffolds. Researchers have leveraged this compound in the design of small-molecule probes to investigate enzyme inhibition and receptor binding mechanisms.

In particular, the combination of trifluoromethoxy and methylphenyl substituents has been shown to enhance binding interactions with certain protein targets. For instance, computational studies suggest that this compound may exhibit favorable interactions with enzymes involved in metabolic pathways, making it a potential lead compound for therapeutic intervention. The aldehyde group also allows for facile condensation reactions with amines or hydrazines, leading to imine or hydrazone derivatives that have been explored for their biological activities.

The pharmaceutical industry has shown interest in 3-2-methyl-4-(trifluoromethoxy)phenylbenzaldehyde due to its structural features that align with known drug-like properties. The trifluoromethoxy group, in particular, is a well-documented pharmacophore found in numerous approved drugs, known for its ability to improve pharmacokinetic profiles. This compound represents an opportunity to explore new analogs with optimized bioavailability and target specificity.

Moreover, synthetic methodologies have been developed to access derivatives of 3-2-methyl-4-(trifluoromethoxy)phenylbenzaldehyde, enabling rapid screening of libraries for biological activity. Advances in flow chemistry have allowed for scalable production of these compounds, facilitating high-throughput screening (HTS) campaigns. Such approaches have been instrumental in identifying novel bioactive molecules that could progress into clinical development.

One notable area of research involves using 3-2-methyl-4-(trifluoromethoxy)phenylbenzaldehyde as a scaffold for developing kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in various diseases. The aldehyde group can be exploited to form covalent bonds with cysteine residues in kinase active sites, leading to irreversible inhibition. Preliminary data suggest that derivatives of this compound exhibit potent inhibitory activity against certain kinases, warranting further investigation.

Another emerging application lies in the field of photodynamic therapy (PDT). The extended conjugation system present in 3-2-methyl-4-(trifluoromethoxy)phenylbenzaldehyde makes it a candidate for photosensitizer development. When excited by light, these compounds can generate reactive oxygen species (ROS), which can selectively target cancer cells. Researchers are exploring its potential as an photosensitizer or photosensitizer prodrug for tumor treatment.

The synthesis of this compound also highlights advancements in green chemistry principles. Modern synthetic routes emphasize atom economy and minimal waste generation, ensuring sustainable production processes. Such methodologies are increasingly important as the pharmaceutical industry moves toward environmentally responsible practices.

In conclusion,3-2-methyl-4-(trifluoromethoxy)phenylbenzaldehyde (CAS No. 2172131-82-5) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features make it suitable for diverse applications, from enzyme inhibition to photodynamic therapy. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an important role in future therapeutic developments.